Cas no 1497-19-4 (2,5-Pyrrolidinedione,3-methyl-3-propyl-)

• Product Name: 2,5-Pyrrolidinedione,3-methyl-3-propyl-
• CAS No: 1497-19-4
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 171913
• PubChem ID: 73899
• Update Time: 2025-10-30

2,5-Pyrrolidinedione,3-methyl-3-propyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione,3-methyl-3-propyl-
• α-METHYL-α-PROPYLSUCCINIMIDE
• 2-Methyl-2-propylsuccinimide
• 3-Methyl-3-propyl-2,5-pyrrolidinedione
• 3-methyl-3-propyl-pyrrolidine-2,5-dione
• ALPHA-METHYL-ALPHA-PROPYLSUCCINIMIDE
• A-METHYL-A-PROPYLSUCCINIMIDE
• 3-methyl-3-propylpyrrolidine-2,5-dione
• ALPHA-METHYL-ALPHA-PROPYLSUCCINIMIDE, 99 +%
• Methylpropylsuccinimide
• Methylpropylsuximide
• VXXGMHKGORIRTK-UHFFFAOYSA-
• AKOS005261565
• A808945
• InChI=1/C8H13NO2/c1-3-4-8(2)5-6(10)9-7(8)11/h3-5H2,1-2H3,(H,9,10,11)
• FT-0633607
• 1497-19-4
• SCHEMBL1566072
• 3-Methyl-3-propyl-2,5-pyrrolidinedione #
• alpha-Methyl-alpha-propyl-succinimide
• 2,5-Pyrrolidinedione, 3-methyl-3-propyl-
• J-008614
• alpha-Methyl-alpha-propylsuccinimide, >=99%
• EINECS 216-092-2
• Propyl-methyl-Succinimid
• .alpha.-Methyl-.alpha.-propylsuccinimide
• DTXSID20933705
• 5-Hydroxy-3-methyl-3-propyl-3,4-dihydro-2H-pyrrol-2-one
• NS00045023
• DB-043011

• Inchi： 1S/C8H13NO2/c1-3-4-8(2)5-6(10)9-7(8)11/h3-5H2,1-2H3,(H,9,10,11)
• InChI Key： VXXGMHKGORIRTK-UHFFFAOYSA-N
• SMILES： O=C1C(C)(CC(N1)=O)CCC

Computed Properties

• Exact Mass: 155.09500
• Monoisotopic Mass: 155.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 46.2A^2

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.1174 (rough estimate)
• Melting Point: 76-77 °C(lit.)
• Boiling Point: 279°C (rough estimate)
• Flash Point: 124.2°C
• Refractive Index: 1.4890 (estimate)
• PSA: 46.17000
• LogP: 1.16810
• Solubility: Not determined

2,5-Pyrrolidinedione,3-methyl-3-propyl- Security Information

• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on 2,5-Pyrrolidinedione,3-methyl-3-propyl-

Recent Advances in the Study of 2,5-Pyrrolidinedione,3-methyl-3-propyl- (CAS: 1497-19-4): A Comprehensive Research Brief

2,5-Pyrrolidinedione,3-methyl-3-propyl- (CAS: 1497-19-4) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research brief aims to provide an overview of the latest studies and findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural properties of 2,5-Pyrrolidinedione,3-methyl-3-propyl-, which make it a promising candidate for the development of novel pharmaceuticals. The compound's pyrrolidinedione core is known to interact with various biological targets, including enzymes and receptors, suggesting its potential as a modulator of biochemical pathways. Researchers have employed advanced synthetic techniques to optimize the production of this compound, ensuring high purity and yield for further biological testing.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific biological processes. For instance, recent findings indicate that 2,5-Pyrrolidinedione,3-methyl-3-propyl- exhibits inhibitory effects on certain enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Additionally, its interaction with neuronal receptors has sparked interest in its possible applications in neurological disorders, such as epilepsy and neurodegenerative diseases.

Despite these promising findings, challenges remain in the clinical translation of 2,5-Pyrrolidinedione,3-methyl-3-propyl-. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are currently exploring various formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's pharmacokinetic properties and reduce adverse effects.

In conclusion, 2,5-Pyrrolidinedione,3-methyl-3-propyl- (CAS: 1497-19-4) represents a compound of significant interest in the pharmaceutical and chemical biology fields. Ongoing research efforts are focused on elucidating its mechanisms of action, optimizing its synthetic pathways, and evaluating its therapeutic potential. The findings from these studies could pave the way for the development of new drugs targeting a range of diseases, from inflammatory conditions to neurological disorders.